Cas no 81225-11-8 (Pyrazine, 2-chloro-3-methyl-5-phenyl-)

• Product Name: Pyrazine, 2-chloro-3-methyl-5-phenyl-
• CAS No: 81225-11-8
• MF: C₁₁H₉ClN₂
• MW: 204.655561208725
• CID: 704298
• PubChem ID: 12863396
• Update Time: 2025-04-19

Pyrazine, 2-chloro-3-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-chloro-3-methyl-5-phenyl-
• 2-chloro-3-methyl-5-phenylpyrazine
• 81225-11-8
• DTXSID20511800
• SCHEMBL11223967

• Inchi： 1S/C11H9ClN2/c1-8-11(12)13-7-10(14-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： BNWKDMYAZKVMMY-UHFFFAOYSA-N
• SMILES： ClC1=C(C)N=C(C=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.0454260g/mol
• Monoisotopic Mass: 204.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8Ų